Cas no 2680847-79-2 (3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid)

• Product Name: 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid
• CAS No: 2680847-79-2
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 5635500
• PubChem ID: 165906914
• Update Time: 2025-10-10

3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl)butanoic acid
• EN300-28283183
• 3-[(1r,4r)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]butanoic acid
• EN300-28283193
• 2680524-88-1
• 2680847-79-2
• 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid

• Inchi： 1S/C14H23NO4/c1-3-8-19-14(18)15-12-6-4-11(5-7-12)10(2)9-13(16)17/h3,10-12H,1,4-9H2,2H3,(H,15,18)(H,16,17)
• InChI Key： IOHDFQYSVDTQFL-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1CCC(CC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid

3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid and CAS No. 2680847-79-2: A Comprehensive Overview of Its Chemical Properties and Biological Significance

3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid, identified by the chemical registry number CAS No. 2680847-79-2, is a complex organic compound that has garnered attention in recent years for its potential applications in pharmaceutical research and medicinal chemistry. This molecule belongs to a class of compounds characterized by a butanoic acid backbone functionalized with a cyclohexyl group substituted with a propenyl-oxy-carbonylamino moiety. The structural complexity of this compound makes it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular architecture of 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid is defined by its core butanoic acid group, which is a four-carbon carboxylic acid derivative. The butanoic acid chain is connected to a cyclohexyl ring, which is further modified by a propenyl-oxy-carbonylamino functional group. This structural feature is critical for understanding its chemical reactivity and biological activity. The propenyl group, specifically a prop-2-en-1-yloxy substituent, introduces a double bond and an oxygen atom into the molecule, which may influence its interactions with biological targets.

Recent studies have highlighted the importance of butanoic acid derivatives in modulating cellular processes. For instance, butanoic acid is known to act as a signaling molecule in various physiological pathways, including those involved in inflammation and immune response regulation. The presence of the propenyl-oxy-carbonylamino group in 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid may enhance its ability to interact with specific receptors or enzymes, thereby expanding its potential therapeutic applications.

The cyclohexyl ring in this compound is a six-membered carbon ring that provides structural stability and flexibility. This ring is further modified by the propenyl-oxy-carbonylamino group, which adds hydrophilic and hydrophobic characteristics to the molecule. The combination of these functional groups may contribute to the compound's solubility profile and its ability to cross biological membranes, which are critical factors in drug delivery and bioavailability.

One of the most intriguing aspects of 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid is its potential role in modulating intracellular signaling pathways. Recent research has shown that compounds with similar structural features can influence the activity of G-protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The propenyl-oxy-carbonylamino group may act as a ligand or modulator for specific GPCRs, making this compound a valuable tool for studying receptor dynamics and drug-target interactions.

In addition to its potential in receptor modulation, 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid may also exhibit anti-inflammatory properties. The butanoic acid backbone is known to interact with inflammatory mediators, such as cytokines and chemokines, which are involved in the pathogenesis of chronic diseases. The presence of the propenyl-oxy-carbonylamino group may enhance these interactions, potentially leading to the development of novel anti-inflammatory agents.

Recent advances in medicinal chemistry have emphasized the importance of designing molecules with high specificity and minimal off-target effects. The structural features of 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid align with these goals, as the propenyl-oxy-carbonylamino group may allow for precise targeting of specific biological pathways. This specificity is crucial for reducing side effects and improving the safety profile of potential therapeutic agents.

Furthermore, the butanoic acid backbone in this compound may contribute to its ability to act as a prodrug. Prodrugs are molecules that are metabolized in the body to release an active drug, which can improve the pharmacokinetic properties of a therapeutic agent. The propenyl-oxy-carbonylamino group may serve as a prodrug moiety, enabling the compound to be activated in vivo through enzymatic or chemical processes.

Studies on similar compounds have also suggested that the propenyl-oxy-carbonylamino group may play a role in modulating cellular metabolism. For example, compounds with similar functional groups have been shown to influence the activity of enzymes involved in lipid metabolism, which is relevant to the treatment of metabolic disorders. The potential of 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid in this context warrants further investigation.

Another area of interest is the potential of this compound to interact with ion channels. Ion channels are critical for maintaining cellular homeostasis and are involved in various physiological processes, including nerve signaling and muscle contraction. The propenyl-oxy-carbonylamino group may enable the compound to modulate the activity of specific ion channels, making it a potential candidate for the treatment of neurological disorders.

Recent research has also highlighted the importance of understanding the pharmacokinetic properties of compounds like 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid. Factors such as solubility, stability, and metabolic clearance are essential for determining the efficacy and safety of a drug. The propenyl-oxy-carbonylamino group may influence these properties by altering the compound's interaction with enzymes and transporters in the body.

Moreover, the cyclohexyl ring in this compound may contribute to its ability to form hydrogen bonds with biological targets. Hydrogen bonding is a fundamental interaction in molecular recognition and can significantly impact the binding affinity of a drug to its target. The presence of the propenyl-oxy-carbonylamino group may enhance these hydrogen-bonding interactions, further improving the compound's potential as a therapeutic agent.

Despite the promising potential of 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid, further research is needed to fully elucidate its biological activity and therapeutic applications. Ongoing studies are focused on understanding the molecular mechanisms underlying its interactions with biological targets and evaluating its efficacy in preclinical models. These efforts are essential for translating the structural insights of this compound into practical therapeutic solutions.

In conclusion, 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid represents a fascinating example of how structural complexity can lead to functional versatility in drug design. Its unique combination of a butanoic acid backbone, a cyclohexyl ring, and a propenyl-oxy-carbonylamino group positions it as a valuable candidate for further exploration in pharmaceutical research. As our understanding of its biological mechanisms continues to evolve, this compound may pave the way for the development of novel therapies with broad applications in medicine.

For more information on the chemical properties and potential applications of 3-(4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)butanoic acid, further research and experimental studies are recommended to fully harness its therapeutic potential.

Keywords: butanoic acid, cyclohexyl, propenyl-oxy-carbonylamino, pharmaceutical research, drug discovery.